Cas no 1354008-18-6 (1-{(S)-2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone)

• Product Name: 1-{(S)-2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone
• CAS No: 1354008-18-6
• MF: C₁₆H₂₃ClN₂O
• MW: 294.819623231888
• CID: 2161042
• Update Time: 2025-05-26

1-{(S)-2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{(S)-2-[(benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone
• (S)-1-(2-((Benzyl(ethyl)amino)methyl)pyrrolidin-1-yl)-2-chloroethanone
• AM96124
• 1-{(S)-2-[(benzylethylamino)methyl]pyrrolidin-1-yl}-2-chloroethanone
• 1-{(S)-2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone

• Inchi： 1S/C16H23ClN2O/c1-2-18(12-14-7-4-3-5-8-14)13-15-9-6-10-19(15)16(20)11-17/h3-5,7-8,15H,2,6,9-13H2,1H3/t15-/m0/s1
• InChI Key： ZHGOSUYUJDKQEW-HNNXBMFYSA-N
• SMILES： ClCC(N1CCC[C@H]1CN(CC)CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 305
• Topological Polar Surface Area: 23.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-{(S)-2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone

Introduction to 1-{(S)-2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone (CAS No. 1354008-18-6)

1-{(S)-2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone (CAS No. 1354008-18-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of pyrrolidine and features a benzyl-ethyl-amino moiety attached to a chiral center, making it an intriguing subject for both academic research and pharmaceutical development.

The molecular structure of 1-{(S)-2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone is characterized by a pyrrolidine ring with a substituted amino group and a chloroethyl ketone functional group. The presence of the chiral center at the 2-position of the pyrrolidine ring imparts enantiomeric specificity, which is crucial for its biological activity. The benzyl and ethyl groups contribute to the compound's lipophilicity and stability, making it suitable for various pharmacological studies.

Recent research has focused on the potential of 1-{(S)-2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits potent activity against certain types of cancer cells, particularly in inhibiting cell proliferation and inducing apoptosis. The mechanism of action is believed to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer.

In addition to its anticancer properties, 1-{(S)-2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models, suggesting its utility in the treatment of chronic pain conditions. The analgesic effects are thought to be mediated through interactions with opioid receptors, although further research is needed to fully elucidate the underlying mechanisms.

The synthesis of 1-{(S)-2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone typically involves multi-step processes that ensure high enantiomeric purity and yield. Key synthetic routes include the formation of the pyrrolidine ring through ring-closing metathesis or other cyclization reactions, followed by functional group manipulations to introduce the benzyl and ethyl substituents. Recent advancements in asymmetric synthesis have further optimized these processes, making it more feasible to produce large quantities of the compound for preclinical and clinical testing.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{(S)-2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials, which are expected to provide further insights into the compound's therapeutic potential.

The pharmacokinetic properties of 1-{(S)-2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone have also been extensively studied. Research has demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its clinical utility. The compound's high lipophilicity allows for good tissue penetration, while its stability ensures prolonged biological activity.

In conclusion, 1-{(S)-2-[(Benzyl-ethyl-amino)-methyl]-pyrrolidin-1-yl}-2-chloro-ethanone (CAS No. 1354008-18-6) represents a promising candidate in the development of novel therapeutic agents for cancer and pain management. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments in these areas.